Cas no 2503207-54-1 (Tert-butyl 3-azido-4-methanesulfonylpyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-azido-4-methanesulfonylpyrrolidine-1-carboxylate
• CAS No: 2503207-54-1
• MF: C₁₀H₁₈N₄O₄S
• MW: 290.339320659637
• CID: 5656512
• PubChem ID: 165878045
• Update Time: 2025-06-13

Tert-butyl 3-azido-4-methanesulfonylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-azido-4-methanesulfonylpyrrolidine-1-carboxylate
• EN300-27193529
• 2503207-54-1
• Tert-butyl 3-azido-4-methanesulfonylpyrrolidine-1-carboxylate

• Inchi： 1S/C10H18N4O4S/c1-10(2,3)18-9(15)14-5-7(12-13-11)8(6-14)19(4,16)17/h7-8H,5-6H2,1-4H3
• InChI Key： KFCVDNZNOCYOSI-UHFFFAOYSA-N
• SMILES： S(C)(C1CN(C(=O)OC(C)(C)C)CC1N=[N+]=[N-])(=O)=O

Computed Properties

• Exact Mass: 290.10487624g/mol
• Monoisotopic Mass: 290.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 86.4Ų

Additional information on Tert-butyl 3-azido-4-methanesulfonylpyrrolidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-azido-4-methanesulfonylpyrrolidine-1-carboxylate (CAS No. 2503207-54-1)

Tert-butyl 3-azido-4-methanesulfonylpyrrolidine-1-carboxylate (CAS No. 2503207-54-1) is a highly specialized pyrrolidine derivative with significant applications in organic synthesis and pharmaceutical research. This compound features a unique combination of functional groups, including an azido group, a methanesulfonyl group, and a tert-butyl carbamate moiety, making it a versatile intermediate for click chemistry and drug discovery. Its molecular structure and reactivity have garnered attention in the development of bioconjugation techniques and small-molecule probes.

The growing interest in Tert-butyl 3-azido-4-methanesulfonylpyrrolidine-1-carboxylate aligns with the rising demand for high-purity synthetic intermediates in medicinal chemistry. Researchers frequently inquire about its synthetic routes, stability under various conditions, and compatibility with common reagents. Recent trends in AI-driven drug design and combinatorial chemistry have further highlighted the importance of such compounds, as they enable rapid scaffold diversification and structure-activity relationship (SAR) studies.

From a technical perspective, the azido group in this compound facilitates Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This reaction is widely used for biomolecule labeling, polymer modification, and nanomaterial functionalization. Meanwhile, the methanesulfonyl (mesyl) group offers excellent leaving group properties, enabling nucleophilic substitution reactions critical for peptide mimetics and heterocyclic compound synthesis.

In the context of green chemistry, questions often arise about the sustainable synthesis of Tert-butyl 3-azido-4-methanesulfonylpyrrolidine-1-carboxylate. Modern protocols emphasize catalyst recycling, solvent optimization, and atom economy to reduce environmental impact. Additionally, its role in proteolysis-targeting chimeras (PROTACs) and targeted protein degradation platforms has become a hot topic in cancer therapeutics research.

For analytical chemists, the compound’s characterization via NMR spectroscopy, HPLC purity analysis, and mass spectrometry is crucial. The tert-butyloxycarbonyl (Boc) protecting group enhances its stability during purification, while the azido moiety requires careful handling to avoid undesired side reactions. These attributes make it a valuable reference standard for method development in quality control laboratories.

The commercial availability of Tert-butyl 3-azido-4-methanesulfonylpyrrolidine-1-carboxylate (CAS No. 2503207-54-1) through specialty chemical suppliers has expanded its accessibility for academic and industrial research. Its applications span peptide backbone modification, enzyme inhibitor design, and bioorthogonal chemistry, reflecting its interdisciplinary relevance. As high-throughput screening methodologies evolve, this compound continues to serve as a building block for fragment-based drug discovery.

Future directions for research involving this compound may explore its utility in DNA-encoded libraries (DELs) or covalent inhibitor development. With the increasing integration of machine learning in chemical space exploration, Tert-butyl 3-azido-4-methanesulfonylpyrrolidine-1-carboxylate exemplifies how tailored molecular structures can accelerate innovation in life sciences and material engineering.